Cas no 885957-58-4 (2-(2,5-dimethoxyphenyl)ethanimidamide)

• Product Name: 2-(2,5-dimethoxyphenyl)ethanimidamide
• CAS No: 885957-58-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1089887
• PubChem ID: 5077959
• Update Time: 2025-06-14

2-(2,5-dimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)acetimidamide
• 2-(2,5-dimethoxyphenyl)ethanimidamide
• SCHEMBL1520576
• EN300-1826961
• DTXSID00408108
• AKOS006294687
• 885957-58-4

• MDL： MFCD05662995
• Inchi： 1S/C10H14N2O2/c1-13-8-3-4-9(14-2)7(5-8)6-10(11)12/h3-5H,6H2,1-2H3,(H3,11,12)
• InChI Key： NIHLFSHGZYIPQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(=N)N)OC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,5-dimethoxyphenyl)ethanimidamide

Recent Advances in the Study of 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4): A Comprehensive Research Brief

The compound 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the role of 2-(2,5-dimethoxyphenyl)ethanimidamide in modulating neurotransmitter systems. Preliminary findings suggest that this compound interacts with specific serotonin receptors, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to explore these interactions, providing a foundation for further preclinical studies.

In addition to its neurological applications, recent research has highlighted the potential of 2-(2,5-dimethoxyphenyl)ethanimidamide as an antimicrobial agent. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action at the molecular level. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for novel therapeutic agents.

The synthetic chemistry of 2-(2,5-dimethoxyphenyl)ethanimidamide has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with a focus on scalability for potential industrial applications. These advancements are critical for ensuring the compound's viability as a candidate for further drug development.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,5-dimethoxyphenyl)ethanimidamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to tackle these challenges, with the ultimate goal of advancing this compound to clinical trials.

In conclusion, the recent surge in research on 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4) underscores its potential as a multifaceted therapeutic agent. From its interactions with neurotransmitter systems to its antimicrobial properties, this compound represents a promising avenue for future drug discovery. Continued investigation into its pharmacological profile and synthetic optimization will be essential for realizing its full therapeutic potential.